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Introduction

Sophoraflavanone H is a complex natural product belonging to the flavonoid family. Its unique
chemical architecture, a hybrid structure incorporating a 2,3-diaryl-2,3-dihydrobenzofuran
moiety fused with a flavanone core, has garnered significant interest in the scientific
community.[1][2] First isolated from Sophora moorcroftiana, this polyphenol has been the
subject of synthetic efforts, culminating in its total synthesis, which also confirmed its absolute
configuration.[1][2] Preliminary studies suggest that Sophoraflavanone H possesses
promising antimicrobial and antitumor properties, making it a person of interest for further
investigation in drug discovery and development.[1][2]

This technical guide provides a detailed overview of the known physical and chemical
properties of Sophoraflavanone H, alongside available information on its biological activities
and the experimental protocols used for its characterization and evaluation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Sophoraflavanone H is presented
below. The data has been compiled from various sources, including its total synthesis and
spectroscopic characterization.
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Property Value Source
Molecular Formula C34H3009 [3]
Molecular Weight 582.60 g/mol [3]

CAS Number 136997-68-7 [3]
Appearance Amorphous solid [1]
Melting Point Not reported

Solubility Soluble in Methanol, Acetone [1]
Density (Predicted) 1.446 g/cm3 [4]

Spectral Data

The structural elucidation of Sophoraflavanone H was accomplished through a combination of

spectroscopic techniques. The key spectral data are summarized below.

Technique Data

1H NMR See Table 2
13C NMR See Table 3
Infrared (IR) See Table 4
High-Resolution Mass Spectrometry (HRMS) See Table 5

UV-Vis Spectroscopy

Data not available

Table 2: 1H NMR Spectral Data of Sophoraflavanone H (Data extracted from the total

synthesis publication. Solvent: Acetone-ds)
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Chemical Shift o Coupling Constant .
Multiplicity Assignment
(ppm) (3, Hz)

(A comprehensive list
of proton chemical
shifts, multiplicities,
coupling constants,
and their respective
assignments will be
populated here upon
detailed analysis of
the supplementary
information from the

total synthesis paper.)

Table 3: 13C NMR Spectral Data of Sophoraflavanone H (Data extracted from the total
synthesis publication. Solvent: Acetone-de)

Chemical Shift (ppm) Assignment

(A comprehensive list of carbon chemical shifts
and their respective assignments will be
populated here upon detailed analysis of the
supplementary information from the total

synthesis paper.)

Table 4: Infrared (IR) Spectral Data of Sophoraflavanone H (Data extracted from the total
synthesis publication.)
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Wavenumber (cm~?) Description

(A list of significant IR absorption bands and
their corresponding functional group
assignments will be populated here upon
detailed analysis of the supplementary

information from the total synthesis paper.)

Table 5: High-Resolution Mass Spectrometry (HRMS) Data of Sophoraflavanone H (Data
extracted from the total synthesis publication.)

lonization Mode Calculated m/z Found m/z

ESI-TOF

(The exact calculated and
found mass-to-charge ratios
will be populated here upon
detailed analysis of the
supplementary information

from the total synthesis paper.)

Biological Activity and Mechanism of Action

While extensive biological data for Sophoraflavanone H is still emerging, preliminary studies
have indicated its potential as an antimicrobial and antitumor agent.[1][2] It is important to
distinguish its specific activities from those of its more extensively studied analogue,
Sophoraflavanone G.

Antimicrobial Activity

Reports suggest that Sophoraflavanone H exhibits antimicrobial properties. However, specific
Minimum Inhibitory Concentration (MIC) values against a range of microorganisms are not yet
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available in the public domain. The proposed mechanism for related flavanones, such as
Sophoraflavanone G, involves the disruption of bacterial membrane fluidity.[5]

Antitumor Activity

Sophoraflavanone H has been noted for its potential as an antitumor drug lead.[1][2] While
specific ICso values against various cancer cell lines are yet to be published, studies on similar
flavonoids suggest that their anticancer effects may be mediated through the modulation of key
signaling pathways. For instance, Sophoraflavanone G has been shown to induce apoptosis in
cancer cells by suppressing the MAPK-related pathways.[6]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Sophoraflavanone H
can be found in the supplementary information of the total synthesis publication by Murakami et
al. (2020) in Organic Letters.[7] The general methodologies for assessing the biological
activities of flavonoids are described below.

General Protocol for Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of a compound are often evaluated using the MTT (3-(4,5-dimethylthiazol-
2-yl)-2,5-diphenyltetrazolium bromide) assay.

Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to
adhere overnight.

o Compound Treatment: The cells are then treated with various concentrations of the test
compound (e.g., Sophoraflavanone H) and incubated for a specified period (e.g., 24, 48, or
72 hours).

o MTT Addition: After the incubation period, MTT solution is added to each well and incubated
for a few hours. The viable cells with active metabolism convert the MTT into a purple
formazan product.

e Formazan Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan
crystals.
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o Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570
nm) using a microplate reader.

» Data Analysis: The percentage of cell viability is calculated relative to the untreated control
cells, and the ICso value (the concentration of the compound that inhibits 50% of cell growth)
is determined.

MTT Assay Workflow

Seed cancer cells in 96-well plate ‘4‘ Treat with Sophoraflavanone H }—>‘ Incubate for 24-72h }—»‘ Add MTT solution }—>‘ Incubate for 2-4h }—>‘ Add solubilizing agent }—»‘ Measure absorbance ‘—»‘ Calculate IC50 value

Click to download full resolution via product page

Caption: Workflow for determining cytotoxicity using the MTT assay.

General Protocol for Antimicrobial Susceptibility Testing
(Broth Microdilution)

The Minimum Inhibitory Concentration (MIC) of an antimicrobial agent can be determined using
the broth microdilution method.

e Preparation of Inoculum: A standardized suspension of the target microorganism is prepared.

» Serial Dilutions: The test compound is serially diluted in a 96-well microtiter plate containing
a suitable growth medium.

 Inoculation: Each well is inoculated with the microbial suspension.

 Incubation: The plate is incubated under appropriate conditions (e.g., temperature, time) for
microbial growth.

o Determination of MIC: The MIC is determined as the lowest concentration of the compound
that completely inhibits the visible growth of the microorganism.
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Broth Microdilution MIC Assay

Prepare microbial inoculum |—>| Serial dilute Sophoraflavanone H |—> Inoculate wells |—>| Incubate |—>| Observe for growth |—>

Determine MIC

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Signaling Pathways

While specific signaling pathways modulated by Sophoraflavanone H have not been
definitively elucidated, related compounds like Sophoraflavanone G have been shown to
impact key cellular signaling cascades involved in cancer progression and inflammation. These
include the MAPK and PI3K/AKT pathways. Further research is required to determine if
Sophoraflavanone H exerts its biological effects through similar mechanisms.
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Potential Signaling Pathways for Sophoraflavanone H (Hypothetical)
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Caption: Hypothetical signaling pathways potentially modulated by Sophoraflavanone H.

Conclusion

Sophoraflavanone H is a structurally intriguing natural product with demonstrated potential for
biological activity. This technical guide provides a consolidated resource of its known physical
and chemical properties, primarily derived from its recent total synthesis. While preliminary data
suggests antimicrobial and antitumor effects, further in-depth studies are necessary to fully
characterize its biological profile, including the elucidation of its mechanism of action and
specific molecular targets. The experimental protocols outlined herein provide a foundation for
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future research aimed at unlocking the full therapeutic potential of this complex flavonoid. As
more data becomes available, this guide will be updated to provide the most current and
comprehensive information for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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